Cas no 1456421-96-7 (4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1456421-96-7
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 5170501
• Update Time: 2025-05-24

4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C13H13BrN2O2/c1-8(2)12-10(14)11(13(17)18)15-16(12)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,17,18)
• InChI Key： BUSPMTBWUZKTGV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(Br)C(C(O)=O)=N1

Additional information on 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid

4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound CAS No. 1456421-96-7, also known as 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in drug discovery. The molecule's structure features a pyrazole ring substituted with bromine, an isopropyl group, and a phenyl group, along with a carboxylic acid moiety, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as potential leads for anti-inflammatory, anticancer, and antimicrobial agents. The substitution pattern of this compound plays a crucial role in determining its pharmacokinetic properties and bioavailability. For instance, the presence of the bromine atom at the 4-position of the pyrazole ring may influence the compound's reactivity and selectivity in biological systems. Similarly, the isopropyl group at the 5-position could enhance lipophilicity, potentially improving membrane permeability.

One of the most promising aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent findings suggest that this compound exhibits moderate inhibitory activity against these enzymes, making it a candidate for further optimization. Additionally, its phenyl group may contribute to π–π interactions with target proteins, enhancing binding affinity.

The synthesis of 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps involve functional group transformations to introduce the bromine, isopropyl, and phenyl substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has shown potential in the development of novel therapeutics targeting chronic inflammatory diseases. For example, its anti-inflammatory properties have been tested in preclinical models of arthritis, where it demonstrated moderate efficacy in reducing joint inflammation and pain. Furthermore, preliminary studies suggest that this compound may also possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

Another area of interest is its potential use as a building block for more complex molecules. The carboxylic acid group provides an excellent site for further functionalization, such as esterification or amidation, enabling the creation of derivatives with enhanced pharmacokinetic profiles. Recent research has focused on developing prodrugs based on this compound to improve its solubility and absorption characteristics.

In conclusion, CAS No. 1456421-96-7, or 4-Bromo-5-isopropyl-1-phenyl-1H-pyrazole-3-carboxylic acid, represents a valuable addition to the arsenal of pyrazole derivatives with promising therapeutic potential. Its unique structure and versatile functional groups make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full spectrum of biological activities and mechanisms of action, this compound is poised to play a significant role in advancing innovative treatments for various diseases.